N-(2,6-difluorophenyl)-4-(pyrrolidin-1-ylmethyl)benzamide

• IUPAC Name: N-(2,6-difluorophenyl)-4-(pyrrolidin-1-ylmethyl)benzamide
• InChI: InChI=1S/C18H18F2N2O/c19-15-4-3-5-16(20)17(15)21-18(23)14-8-6-13(7-9-14)12-22-10-1-2-11-22/h3-9H,1-2,10-12H2,(H,21,23)
• InChI Key: DSIJPDOPQKNUIY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CC2=CC=C(C=C2)C(=O)NC3=C(C=CC=C3F)F
• Molecular Formula: C18H18F2N2O
• Molecular Weight: 316.3 g/mol

Description

N-(2,6-difluorophenyl)-4-(pyrrolidin-1-ylmethyl)benzamide: is a synthetic organic compound characterized by the presence of a difluorophenyl group and a pyrrolidinylmethyl group attached to a benzamide core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2,6-difluorophenyl)-4-(pyrrolidin-1-ylmethyl)benzamide typically involves the following steps:

Formation of the Benzamide Core: The benzamide core can be synthesized by reacting 4-aminobenzamide with 2,6-difluorobenzoyl chloride in the presence of a base such as triethylamine.

Introduction of the Pyrrolidinylmethyl Group: The pyrrolidinylmethyl group can be introduced by reacting the intermediate product with pyrrolidine and formaldehyde under reductive amination conditions.

Industrial Production Methods

Industrial production methods for this compound may involve optimizing the reaction conditions to increase yield and purity. This can include the use of high-throughput screening techniques to identify the most efficient catalysts and solvents, as well as the implementation of continuous flow reactors to improve reaction efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

N-(2,6-difluorophenyl)-4-(pyrrolidin-1-ylmethyl)benzamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the difluorophenyl group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted benzamides or difluorophenyl derivatives.

Scientific Research Applications

N-(2,6-difluorophenyl)-4-(pyrrolidin-1-ylmethyl)benzamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in receptor binding studies.

Medicine: Explored for its potential therapeutic effects, particularly in the treatment of neurological disorders.

Industry: Utilized in the development of advanced materials with specific properties.

Mechanism of Action

The mechanism of action of N-(2,6-difluorophenyl)-4-(pyrrolidin-1-ylmethyl)benzamide involves its interaction with specific molecular targets, such as receptors or enzymes. The compound may exert its effects by binding to these targets and modulating their activity, leading to changes in cellular signaling pathways. The exact molecular targets and pathways involved can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• N-(2,6-difluorophenyl)-4-(pyrrolidin-1-yl)benzamide
• N-(2,6-difluorophenyl)-4-(morpholin-1-ylmethyl)benzamide
• N-(2,6-difluorophenyl)-4-(piperidin-1-ylmethyl)benzamide

Uniqueness

N-(2,6-difluorophenyl)-4-(pyrrolidin-1-ylmethyl)benzamide is unique due to the presence of both the difluorophenyl and pyrrolidinylmethyl groups, which confer specific chemical and biological properties. These structural features can influence the compound’s reactivity, binding affinity, and overall pharmacological profile, making it distinct from other similar compounds.